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The peer-review process is a cornerstone of academic publishing, ensuring the validity, quality,

and originality of research. For researchers, scientists, and drug development professionals

navigating the complexities of publishing in security studies, a thorough understanding of the

different peer-review models is essential. This guide provides an objective comparison of the

primary peer-review systems—single-blind, double-blind, and open peer review—supported by

available data and detailed experimental methodologies from the broader field of computer

science, a close proxy for security studies.

Data Presentation: A Quantitative Look at Peer-
Review Models
Obtaining direct, quantitative comparative data on peer-review models specifically within the

niche of security studies is challenging. However, significant insights can be drawn from a

large-scale randomized controlled trial conducted at the 10th ACM International Conference on

Web Search and Data Mining (WSDM), a top-tier computer science conference. This data

provides a valuable point of reference for understanding the potential impacts of different

review models.
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Key Findings

Acceptance Rate

Higher likelihood of

acceptance for papers

from famous authors

and top-tier

institutions.[1]

Lower overall

acceptance rates in

some studies. One

meta-analysis found a

14.2% acceptance

rate compared to

19.0% in single-blind.

Double-blind review

appears to be

associated with a

lower acceptance

rate, potentially due to

reduced bias in favor

of well-known authors

or institutions.[2]

Reviewer Bidding

Reviewers bid on 22%

fewer papers on

average.

Reviewers bid more

broadly across

submissions.

In a single-blind

setting, reviewers are

more selective, often

choosing to bid on

papers from

recognizable authors

or institutions.[1]

Positive Review

Likelihood

Significantly more

likely to recommend

acceptance for papers

from famous authors

and top

universities/companie

s.[1]

Less influenced by

author and institution

prestige.

Single-blind reviewing

may introduce bias,

with reviewers being

more favorable

towards established

researchers and

institutions.[1]

Author Satisfaction

A survey by the

Publishing Research

Consortium indicated

that 52% of

respondents found

single-blind review

effective.

The same survey

showed that 71% of

respondents had

confidence in the

double-blind process.

Authors, particularly

those from less

prestigious

institutions, may

perceive double-blind

reviewing as a fairer

system.
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Review Time

Varies widely by

journal and

conference.

Generally comparable

to single-blind, though

some studies suggest

it can be slightly

longer due to the

anonymization

process.

No significant,

consistent difference

in review times has

been established.

Experimental Protocols: A Rigorous Examination of
Peer-Review Bias
The following methodology is based on the randomized controlled trial by Tomkins, Zhang, and

Adamic (2017), which provides a robust framework for comparing single-blind and double-blind

peer review.

Objective: To assess the extent of bias in the peer-review process based on author prestige

and affiliation.

Study Design: A randomized controlled trial was implemented at a highly selective computer

science conference (15.6% acceptance rate).

Participants: The study involved the program committee members who were responsible for

reviewing submissions.

Procedure:

Randomization: The program committee was randomly divided into two equally sized groups:

a single-blind group and a double-blind group.

Information Asymmetry: The single-blind group had access to author names and affiliations,

while this information was redacted for the double-blind group.

Bidding: Both groups were asked to bid on the papers they felt qualified to review based on

the title and abstract.
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Paper Assignment: Each submitted paper was assigned to four reviewers: two from the

single-blind pool and two from the double-blind pool.

Reviewing: Reviewers then conducted their assessments and submitted their scores and

comments.

Data Analysis: The scores and recommendations from both groups were statistically

analyzed to identify any significant differences in how papers from authors of varying

prestige and from different types of institutions were evaluated.

Key Measured Variables:

Number of bids per reviewer.

Reviewer's recommendation (accept, reject, revise).

Numerical score assigned to the paper.

Prestige of the author's institution (e.g., top-tier university, corporate research lab).

Fame of the author (based on prior publications and citations).

This experimental design allows for a direct comparison of the two review models while

controlling for the quality of the submitted papers, as each paper is evaluated under both

conditions.

Visualizing the Peer-Review Workflows
The following diagrams illustrate the logical flow of the single-blind, double-blind, and open

peer-review processes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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